Cas no 1341054-58-7 (4-(5-chlorothiophen-2-yl)butanal)

• Product Name: 4-(5-chlorothiophen-2-yl)butanal
• CAS No: 1341054-58-7
• MF: C₈H₉ClOS
• MW: 188.674460172653
• CID: 5972175
• PubChem ID: 64521129
• Update Time: 2025-10-28

4-(5-chlorothiophen-2-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(5-chlorothiophen-2-yl)butanal
• 1341054-58-7
• AKOS013845776
• EN300-1963920

• Inchi： 1S/C8H9ClOS/c9-8-5-4-7(11-8)3-1-2-6-10/h4-6H,1-3H2
• InChI Key： MREYGIKHWBGDTK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CCCC=O)S1

Computed Properties

• Exact Mass: 188.0062638g/mol
• Monoisotopic Mass: 188.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 4-(5-chlorothiophen-2-yl)butanal

Research Briefing on 4-(5-chlorothiophen-2-yl)butanal (CAS: 1341054-58-7) in Chemical Biology and Pharmaceutical Applications

4-(5-chlorothiophen-2-yl)butanal (CAS: 1341054-58-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its potential as a versatile building block in medicinal chemistry due to its unique structural features, including the chlorothiophene moiety and aldehyde functional group, which allow for diverse chemical modifications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-(5-chlorothiophen-2-yl)butanal as a precursor in the synthesis of novel GABA_A receptor modulators. The research team successfully incorporated this compound into a series of benzodiazepine analogs, showing improved selectivity for α2/α3 subunits, which are critical targets for anxiolytic drugs without sedative side effects. The study reported a 40% increase in binding affinity compared to previous generations of compounds.

In the field of anti-inflammatory drug development, a recent patent application (WO2023056124) disclosed the use of 4-(5-chlorothiophen-2-yl)butanal in the synthesis of potent NLRP3 inflammasome inhibitors. The compound's thiophene ring was found to enhance membrane permeability, while the aldehyde group served as a crucial point for structure-activity relationship optimization. Preclinical data showed significant reduction in IL-1β production in macrophage models, suggesting potential applications in treating autoimmune diseases.

Analytical chemistry advancements have also been made regarding this compound. A 2024 publication in Analytical and Bioanalytical Chemistry presented a novel LC-MS/MS method for quantifying 4-(5-chlorothiophen-2-yl)butanal in biological matrices with a detection limit of 0.1 ng/mL. This method is particularly valuable for pharmacokinetic studies of derivatives, addressing previous challenges in measuring low concentrations of this highly reactive aldehyde.

From a safety perspective, recent toxicological evaluations (Regulatory Toxicology and Pharmacology, 2023) have established preliminary occupational exposure limits for 4-(5-chlorothiophen-2-yl)butanal. The compound showed moderate dermal absorption but demonstrated good metabolic stability in hepatic microsome assays, suggesting favorable pharmacokinetic properties for drug development candidates derived from this intermediate.

Looking forward, several pharmaceutical companies have included 4-(5-chlorothiophen-2-yl)butanal in their development pipelines, particularly for CNS and inflammation indications. Its versatility as a synthetic intermediate continues to attract attention in both academic and industrial research settings, with ongoing studies exploring its use in PROTACs (proteolysis targeting chimeras) and covalent inhibitor design.